Cas no 93930-00-8 (9H-Xanthen-9-one, 1,3,8-trihydroxy-4-methoxy-)

• Product Name: 9H-Xanthen-9-one, 1,3,8-trihydroxy-4-methoxy-
• CAS No: 93930-00-8
• MF: C₁₄H₁₀O₆
• MW: 274.225604534149
• CID: 752461
• PubChem ID: 71330160
• Update Time: 2025-04-19

9H-Xanthen-9-one, 1,3,8-trihydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1,3,8-trihydroxy-4-methoxy-
• 1,3,8-trihydroxy-4-methoxyxanthen-9-one
• DTXSID70758900
• 1,3,8-trihydroxy-4-methoxyxanthone
• 93930-00-8
• 1,3,8-TRIHYDROXY-4-METHOXY-9H-XANTHEN-9-ONE

• Inchi： 1S/C14H10O6/c1-19-13-8(17)5-7(16)11-12(18)10-6(15)3-2-4-9(10)20-14(11)13/h2-5,15-17H,1H3
• InChI Key： VFHZSXCOKBPSHN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C2C(=CC(=C(C1=2)OC)O)O)=O)O

Computed Properties

• Exact Mass: 274.04773803g/mol
• Monoisotopic Mass: 274.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones